Cas no 1806831-18-4 (2-Bromo-3-(difluoromethyl)-6-fluoropyridine-4-methanol)

• Product Name: 2-Bromo-3-(difluoromethyl)-6-fluoropyridine-4-methanol
• CAS No: 1806831-18-4
• MF: C₇H₅BrF₃NO
• MW: 256.019911527634
• CID: 4859809
• Update Time: 2025-05-21

2-Bromo-3-(difluoromethyl)-6-fluoropyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-6-fluoropyridine-4-methanol

• Inchi： 1S/C7H5BrF3NO/c8-6-5(7(10)11)3(2-13)1-4(9)12-6/h1,7,13H,2H2
• InChI Key： JZQMQBPVSYTLSV-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(C=C(N=1)F)CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2
• Topological Polar Surface Area: 33.1

Additional information on 2-Bromo-3-(difluoromethyl)-6-fluoropyridine-4-methanol

Comprehensive Overview of 2-Bromo-3-(difluoromethyl)-6-fluoropyridine-4-methanol (CAS No. 1806831-18-4)

2-Bromo-3-(difluoromethyl)-6-fluoropyridine-4-methanol (CAS No. 1806831-18-4) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and difluoromethyl substitutions, serves as a critical intermediate in the synthesis of advanced molecules. Its structural features, including the fluoropyridine core and methanol functional group, make it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability, traits highly sought after in modern pharmaceutical intermediates. Researchers are particularly interested in 2-Bromo-3-(difluoromethyl)-6-fluoropyridine-4-methanol for its potential role in developing kinase inhibitors and antiviral agents, aligning with global trends targeting diseases like cancer and viral infections. The compound’s halogenated pyridine structure also aligns with the growing focus on sustainable chemistry, as it enables precise modifications with minimal waste generation.

The synthesis and application of CAS No. 1806831-18-4 are frequently discussed in the context of green chemistry and atom economy. Laboratories prioritize efficient routes to incorporate its difluoromethyl group, a moiety known to improve lipophilicity and binding affinity in drug candidates. Additionally, its 6-fluoropyridine scaffold is a hotspot for structure-activity relationship (SAR) studies, addressing common queries like "How does fluorination impact drug potency?" or "What are the latest advances in heterocyclic building blocks?" These topics resonate with both academic and industrial audiences, driving engagement in scientific forums and publications.

From a technical perspective, 2-Bromo-3-(difluoromethyl)-6-fluoropyridine-4-methanol exemplifies the intersection of medicinal chemistry and process optimization. Its bromo-substitution offers a handle for further cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecules. This adaptability answers frequent search queries like "How to functionalize brominated pyridines?" or "Best practices for fluorine-containing intermediates," making it a recurring subject in synthetic methodology reviews.

Beyond pharmaceuticals, CAS No. 1806831-18-4 finds relevance in agrochemical innovation, where fluorinated pyridines contribute to the development of next-generation pesticides with improved environmental profiles. This aligns with the industry’s shift toward low-toxicity formulations, a recurring theme in regulatory discussions and patent filings. The compound’s methanol group further allows derivatization into esters or ethers, addressing another common question: "How to modify pyridine alcohols for enhanced activity?"

In summary, 2-Bromo-3-(difluoromethyl)-6-fluoropyridine-4-methanol (CAS No. 1806831-18-4) stands at the forefront of fluorine chemistry and heterocyclic synthesis. Its multifaceted applications, combined with the scientific community’s focus on efficient synthesis and bioactive molecules, ensure its continued relevance in cutting-edge research. As interest in tailored fluorination and sustainable intermediates grows, this compound will likely remain a key player in addressing complex challenges across multiple disciplines.